4-ethyl-N-(3-fluorophenyl)benzamide

• Molecular Formula: C15H14FNO
• Molecular Weight: 243.28 g/mol
• IUPAC Name: 4-ethyl-N-(3-fluorophenyl)benzamide
• InChI: InChI=1S/C15H14FNO/c1-2-11-6-8-12(9-7-11)15(18)17-14-5-3-4-13(16)10-14/h3-10H,2H2,1H3,(H,17,18)
• InChI Key: IWGCEDMWBBKMOR-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)F

Description

4-ethyl-N-(3-fluorophenyl)benzamide is a chemical compound that has been synthesized for scientific research purposes. This compound is also known as EF-1 and has been used in various studies to understand its mechanism of action and its effects on biochemical and physiological processes.

Mechanism of Action

EF-1 works by inhibiting the activity of specific proteins involved in cell division. It binds to the ATP-binding site of these proteins, preventing them from carrying out their normal function. This leads to the inhibition of cell division and ultimately, the death of cancer cells.
Biochemical and Physiological Effects:
EF-1 has been shown to have a range of biochemical and physiological effects. Studies have shown that it can induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. In addition, EF-1 has been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EF-1 in lab experiments is its specificity. It targets specific proteins involved in cell division, making it a useful tool for studying the mechanisms of cancer cell growth. However, one of the limitations of using EF-1 is its potential toxicity. Studies have shown that EF-1 can cause cell death in normal cells as well as cancer cells, making it important to use caution when working with this compound.

Future Directions

There are several future directions for research on 4-ethyl-N-(3-fluorophenyl)benzamide. One area of interest is in the development of new cancer therapies based on EF-1. Researchers are also exploring the potential of EF-1 in the treatment of inflammatory diseases. Finally, there is a need for further studies to understand the potential toxicity of EF-1 and to develop strategies to mitigate any potential risks associated with its use.
Conclusion:
In conclusion, 4-ethyl-N-(3-fluorophenyl)benzamide is a chemical compound that has been synthesized for scientific research purposes. It has been shown to have a range of biochemical and physiological effects, making it a useful tool for studying cancer cell growth and inflammation. While there are limitations to its use, EF-1 has the potential to be a valuable therapeutic agent for a range of diseases. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 4-ethyl-N-(3-fluorophenyl)benzamide involves the reaction of 3-fluoroacetophenone with ethylamine in the presence of a catalyst. The resulting product is then treated with benzoyl chloride to obtain the final compound. This synthesis method has been optimized to produce high yields of EF-1 with good purity.

Scientific Research Applications

4-ethyl-N-(3-fluorophenyl)benzamide has been used in various scientific studies to understand its mechanism of action and its effects on biochemical and physiological processes. One of the most significant applications of EF-1 is in the field of cancer research. Studies have shown that EF-1 can inhibit the growth of cancer cells by targeting specific proteins involved in cell division.